N-[(2-isopropyl-1,3-thiazol-4-yl)methyl]-6-methoxy-N,3-dimethyl-1-benzofuran-2-carboxamide

• IUPAC Name: 6-methoxy-N,3-dimethyl-N-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H22N2O3S/c1-11(2)18-20-13(10-25-18)9-21(4)19(22)17-12(3)15-7-6-14(23-5)8-16(15)24-17/h6-8,10-11H,9H2,1-5H3
• InChI Key: WAGNARGQQRMDIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)OC)C(=O)N(C)CC3=CSC(=N3)C(C)C
• Molecular Formula: C19H22N2O3S
• Molecular Weight: 358.5 g/mol

Description

N-[(2-isopropyl-1,3-thiazol-4-yl)methyl]-6-methoxy-N,3-dimethyl-1-benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C19H22N2O3S and its molecular weight is 358.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 358.13511374 g/mol and the complexity rating of the compound is 476. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anti-Inflammatory and Analgesic Agents

Novel benzodifuran derivatives, including compounds structurally related to N-[(2-isopropyl-1,3-thiazol-4-yl)methyl]-6-methoxy-N,3-dimethyl-1-benzofuran-2-carboxamide, have been synthesized and evaluated for their anti-inflammatory and analgesic activities. These compounds have shown significant COX-2 inhibitory activity, suggesting potential applications in the development of new anti-inflammatory drugs (Abu‐Hashem et al., 2020).

Organic Synthesis and Chemical Reactions

Research on the Friedel-Crafts reaction involving benzofuranyl ketones and carboxylic esters has provided valuable insights into the synthesis of isopropylated products, highlighting the versatility of benzofuran derivatives in organic synthesis (Kawase et al., 1970).

Photoreactions and Material Science

Studies on the photoreactions of thiazolyl benzimidazole derivatives in the presence of singlet oxygen have explored the formation of various photoproducts, indicating the potential of these compounds in photochemical applications and material science (Mahran et al., 1983).

Fluorescent Molecular Thermometers

The development of fluorescent molecular thermometers based on polymers labeled with benzofurazans demonstrates the application of benzofuran derivatives in the design of sensitive temperature sensors for biomedical and environmental monitoring (Uchiyama et al., 2003).

Drug Metabolism Studies

Research on the metabolism of orexin receptor antagonists, such as SB-649868, has utilized benzofuran derivatives to understand the pharmacokinetic properties and metabolic pathways of these compounds, contributing to the development of new treatments for insomnia (Renzulli et al., 2011).